Cas no 898767-25-4 (8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid)
898767-25-4 structure
Product Name:8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid
CAS No:898767-25-4
MF:C15H19BrO3
MW:327.213564157486
CID:872325
PubChem ID:24726999
Update Time:2025-04-19
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-(3-BROMO-4-METHYLPHENYL)-8-OXOOCTANOIC ACID
- MFCD03844201
- MS-21295
- AKOS016022853
- 8-(3-BROMO-4-METHYLPHENYL)-8-OXOOCTANOICACID
- DTXSID30645382
- 898767-25-4
- 8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid
-
- MDL： MFCD03844201
- Inchi： 1S/C15H19BrO3/c1-11-8-9-12(10-13(11)16)14(17)6-4-2-3-5-7-15(18)19/h8-10H,2-7H2,1H3,(H,18,19)
- InChI Key： RWXOREFLKCAEEY-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=CC(=C1)C(CCCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 326.05200
- Monoisotopic Mass: 326.05176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 4.36540
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207300-1g |
8-(3-bromo-4-methylphenyl)-8-oxooctanoic acid |
898767-25-4 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 207300-2g |
8-(3-bromo-4-methylphenyl)-8-oxooctanoic acid |
898767-25-4 | 97% | 2g |
￡716.00 | 2022-03-01 | |
| Fluorochem | 207300-5g |
8-(3-bromo-4-methylphenyl)-8-oxooctanoic acid |
898767-25-4 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| TRC | B010373-250mg |
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid |
898767-25-4 | 250mg |
$ 440.00 | 2022-06-07 | ||
| TRC | B010373-500mg |
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid |
898767-25-4 | 500mg |
$ 735.00 | 2022-06-07 | ||
| Key Organics Ltd | MS-21295-1G |
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid |
898767-25-4 | >95% | 1g |
£468.00 | 2025-02-09 | |
| Key Organics Ltd | MS-21295-5G |
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid |
898767-25-4 | >95% | 5g |
£1715.00 | 2025-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644514-1g |
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid |
898767-25-4 | 98% | 1g |
￥5250.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644514-2g |
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid |
898767-25-4 | 98% | 2g |
￥9535.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644514-5g |
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid |
898767-25-4 | 98% | 5g |
￥23373.00 | 2024-04-26 |
8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
898767-25-4 (8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
